(E)-2-(4-nitrophenyl)-2-oxoethyl 3-(thiophen-2-yl)acrylate

• IUPAC Name: [2-(4-nitrophenyl)-2-oxoethyl] (E)-3-thiophen-2-ylprop-2-enoate
• InChI: InChI=1S/C15H11NO5S/c17-14(11-3-5-12(6-4-11)16(19)20)10-21-15(18)8-7-13-2-1-9-22-13/h1-9H,10H2/b8-7+
• InChI Key: NGTYZXUZNXEYJR-BQYQJAHWSA-N
• Canonical SMILES: C1=CSC(=C1)C=CC(=O)OCC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: C1=CSC(=C1)/C=C/C(=O)OCC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H11NO5S
• Molecular Weight: 317.3 g/mol

Description

(E)-2-(4-nitrophenyl)-2-oxoethyl 3-(thiophen-2-yl)acrylate is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. This compound is also known as NPE-TA, and its chemical formula is C16H11NO5S.

Scientific Research Applications

Polymer Synthesis and Applications : The compound has been utilized in the synthesis of polymers with specific functional properties. For instance, acrylate monomers with aggregation-induced emission (AIE) characteristics have been developed for creating highly stable polymer nanoparticles. These polymers exhibit significant fluorescence quenching by nitro compounds, suggesting potential applications in the detection of explosives (Zhou et al., 2014). Additionally, donor-acceptor substituted thiophene dyes have been synthesized for enhanced nonlinear optical limiting, which could be beneficial in protecting human eyes and optical sensors, as well as stabilizing light sources in optical communications (Anandan et al., 2018).

Chemical Synthesis and Sensing Applications : Research has also focused on the synthesis of novel organic compounds using (E)-2-(4-nitrophenyl)-2-oxoethyl 3-(thiophen-2-yl)acrylate as a precursor. For example, thiophene-containing acyclic alkoxyamines were synthesized for nitroxide-mediated radical polymerization of acrylates and styrene. These compounds demonstrate controlled polymerization at mild temperatures, highlighting their utility in the synthesis of polymers with precise molecular weights (Chu et al., 2021). Furthermore, the synthesis and characterization of photorefractive polymers containing electron transport material have been explored, indicating potential applications in the development of photorefractive devices (Okamoto et al., 1999).